Ethyl 2-(4-bromophenyl)sulfanyl-2-methyl-propanoate

• IUPAC Name: ethyl 2-(4-bromophenyl)sulfanyl-2-methylpropanoate
• InChI: InChI=1S/C12H15BrO2S/c1-4-15-11(14)12(2,3)16-10-7-5-9(13)6-8-10/h5-8H,4H2,1-3H3
• InChI Key: VGHDAEZSKCELPE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)(C)SC1=CC=C(C=C1)Br
• Molecular Formula: C12H15BrO2S
• Molecular Weight: 303.22 g/mol

Description

Ethyl 2-(4-bromophenyl)sulfanyl-2-methyl-propanoate, also known as EBP-SMP, is a chemical compound that has been studied for its potential applications in various scientific research fields. It is a member of the sulfanyl-propanoate family and is composed of a sulfur atom attached to a propanoate group. This compound has been studied for its potential to be used in a variety of applications, such as synthesis of other compounds and as a catalyst in chemical reactions.

Scientific Research Applications

Chemical Synthesis and Catalysis

• Antileukotrienic Agents Synthesis : Jampílek et al. (2004) described the synthesis of specific compounds (VUFB 20609 and VUFB 20584) as potential antileukotrienic drugs, demonstrating the role of Ethyl 2-(4-bromophenyl)sulfanyl-2-methyl-propanoate in the development of new medicinal agents (Jampílek et al., 2004).

• Electroreductive Radical Cyclization : A study by Esteves et al. (2005) explored the electroreductive intramolecular cyclization of similar ethyl bromo propanoates, highlighting its role in creating new chemical structures (Esteves et al., 2005).

• Aryl Radical Cyclisation : Allin et al. (2005) utilized similar compounds for radical cyclisation reactions onto azoles, synthesizing tri- and tetra-cyclic heterocycles. This illustrates the compound's role in creating complex organic structures (Allin et al., 2005).

• Nanocrystalline Magnesium Oxide Utilization : Kantam et al. (2010) discussed the use of Ethyl 2-(4-bromophenyl)sulfanyl-2-methyl-propanoate in the Mannich-type reaction, underlining its importance in synthesizing alpha-sulfanyl-beta-amino acid derivatives (Kantam et al., 2010).

Pharmacological Research

• Antimicrobial Properties : Popiołek et al. (2011) examined similar compounds for their antimicrobial activities, indicating the potential of Ethyl 2-(4-bromophenyl)sulfanyl-2-methyl-propanoate derivatives in developing new antimicrobial agents (Popiołek et al., 2011).

• Anti-Helicobacter pylori Agents : Carcanague et al. (2002) explored derivatives of a similar compound for their potent and selective activities against the gastric pathogen Helicobacter pylori (Carcanague et al., 2002).

Synthesis routes and methods

Procedure details

Following the procedure indicated in Example 49b 47 g of a limpid pale yellow oil are prepared from 29 g (0.150 mol) of p-bromothiophenol and 32.2 g (0.165 mol) of ethyl 2-bromo-2-methylpropionate; subsequent purification of this oil (by distillation under reduced pressure) gives 40.8 g of ethyl 2-(p-bromophenylthio)-2-methylpropionate.